Cas no 848818-60-0 (1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-)
848818-60-0 structure
Product Name:1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
CAS No:848818-60-0
MF:C9H11FN2O2
MW:198.194245576859
CID:3232875
PubChem ID:86039217
Update Time:2025-04-21
1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-
- 848818-60-0
- SCHEMBL6519027
- DB-180358
- 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carboxylic acid fluoride
- 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonyl fluoride
- YHDZEWWJNZTQGS-UHFFFAOYSA-N
-
- Inchi： 1S/C9H11FN2O2/c10-9(13)7-5-11-12(6-7)8-3-1-2-4-14-8/h5-6,8H,1-4H2
- InChI Key： YHDZEWWJNZTQGS-UHFFFAOYSA-N
- SMILES： C(F)(C1=CN(C2OCCCC2)N=C1)=O
Computed Properties
- Exact Mass: 198.08045576Da
- Monoisotopic Mass: 198.08045576Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44.1Ų
1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
848818-60-0 (1H-PYRAZOLE-4-CARBONYL FLUORIDE, 1-(TETRAHYDRO-2H-PYRAN-2-YL)-) Related Products
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